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Cat. No.: B1672992

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-10397049 is a potent and selective orexin 2 receptor (OXzR) antagonist with a pKi of 8.3.
[1][2] It demonstrates 600-fold selectivity for the OXz2R over the orexin 1 receptor (OX1R).[1][2]
This compound is under investigation for its effects on sleep and its potential to block ethanol
self-administration, place preference, and reinstatement.[1][3] Accurate solubility data is critical
for the preparation of stock solutions and for ensuring reproducible results in in vitro and in vivo
studies. This document provides a detailed overview of the solubility of INJ-10397049 in
Dimethyl Sulfoxide (DMSO) and ethanol, along with a protocol for solubility determination.

Quantitative Solubility Data

The solubility of INJ-10397049 in DMSO and ethanol has been reported by various suppliers.
The data is summarized in the table below. It is important to note that variations in reported
solubility can arise from differences in compound purity, crystalline form, temperature, and the
method of measurement.
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Reported Solubility Reported Solubility

Solvent Source
(mg/mL) (mM)
351.11 (Requires
DMSO 170 o [1]
sonication)
30 ~62 [4][5]
100 [6]
100 ~206.5 [7]
Ethanol 30 ~62 [4][5]
100 [6]
100 ~206.5 [7]

Molecular Weight of INJ-10397049: 484.18 g/mol [1]

Experimental Protocols

This section outlines a general protocol for determining the solubility of INJ-10397049 in a
given solvent. This method is based on the principle of creating a supersaturated solution and
then quantifying the amount of dissolved solute after reaching equilibrium.

Materials and Equipment
e JNJ-10397049 (crystalline solid)

¢ Anhydrous DMSO

e Absolute Ethanol

o Vortex mixer

e Thermostatically controlled shaker or water bath
¢ Microcentrifuge

o Calibrated pipettes
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o HPLC or UV-Vis spectrophotometer

e Analytical balance

» Syringe filters (0.22 um)

Protocol for Solubility Determination
o Preparation of Supersaturated Solution:

o Accurately weigh an excess amount of JINJ-10397049 and add it to a known volume of the
desired solvent (DMSO or ethanol) in a sealed vial. Ensure there is undissolved solid
remaining.

o For DMSO, it is recommended to use newly opened, anhydrous solvent as hygroscopic
DMSO can significantly impact solubility.[1]

o Equilibration:
o Tightly seal the vial to prevent solvent evaporation.

o Place the vial in a shaker or water bath set to a constant temperature (e.g., 25°C) and
agitate for a minimum of 24 hours to ensure the solution reaches equilibrium.

o Sample Clarification:

o After equilibration, centrifuge the vial at high speed (e.g., 10,000 x g) for 10 minutes to
pellet the undissolved solid.

o Carefully collect the supernatant without disturbing the pellet.
o For further clarification, filter the supernatant through a 0.22 um syringe filter.
e Quantification:

o Prepare a series of standard solutions of INJ-10397049 of known concentrations in the
same solvent.
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o Analyze the filtered supernatant and the standard solutions using a suitable analytical
method such as HPLC or UV-Vis spectrophotometry to determine the concentration of
JNJ-10397049 in the supernatant. This concentration represents the saturation solubility.

Preparation of Stock Solutions
o Based on the desired concentration, weigh the appropriate amount of JINJ-10397049.

e Add the solvent (DMSO or ethanol) to the solid.

e Vortex and, if necessary, sonicate the solution to aid dissolution.[1] For high concentrations
in DMSO, sonication may be required.[1]

 Store stock solutions at -20°C or -80°C for long-term stability.[1] It is recommended to
prepare fresh solutions or use small, pre-packaged sizes as solutions may be unstable.[2]

Visualizations
Experimental Workflow for Solubility Determination
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Workflow for Determining JNJ-10397049 Solubility

Preparation

Weigh excess JNJ-10397049

Add known volume of solvent (DMSO or Ethanol)

Equilibration

Seal vial and agitate for 24h at constant temperature

Clarification

Centrifuge to pellet undissolved solid

i Quantification

Filter supernatant through 0.22 um filter Prepare standard solutions

Analyze supernatant and standards (HPLC/UV-Vis)

Determine concentration (Solubility)
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Mechanism of Action of JNJ-10397049

Orexin A/ Orexin B JNJ-10397049

Binds and Activates /Antagonizes

Postsynaptic Nguron

Orexin 2 Receptor (OXzR)

Activates

Downstream Signaling
(e.g., Wakefulness, Ethanol Seeking)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672992#jnj-10397049-solubility-in-dmso-and-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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